Cas no 130931-85-0 ((1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride)
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1R,4S)-4-Aminocyclopent-2-enecarboxylic acid hydrochloride
- (1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid,hydrochloride
- (1R,4S)-4-AMINO-CYCLOPENT-2-ENECARBOXYLIC ACID HYDROCHLORIDE
- (1R,4S)-4-AMINOCYCLOPENT-2-ENECARBOXYLIC ACID-HCL
- -1R-4S--4-Amino-cyclopent-2-enecarboxylic-acid-hydrochloride
- (+)-(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid(absolute)HCl
- (1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride
- 2-Cyclopentene-1-carboxylic acid, 4-amino-, hydrochloride (1:1), (1R,4S)-
- 130931-85-0
- JYDJHYGBXSCMJL-UYXJWNHNSA-N
- CS-0101206
- (1R,4S)-4-Aminocyclopentane-2-encarboxylic acid hydrochloride
- MFCD11504995
- (1R,4s)-4-aminocyclopentane-2-encarboxylic acid hydrochloric acid salt
- 74201-87-9
- (1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic Acid HCl
- AS-73057
- D76148
- SCHEMBL4413614
- EN300-26210052
- (1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid;hydrochloride
- AKOS015849282
- cis-4-Aminocyclopent-2-enecarboxylic acid hydrochloride
-
- MDL: MFCD11504995
- Inchi: 1S/C6H9NO2.ClH/c7-5-2-1-4(3-5)6(8)9;/h1-2,4-5H,3,7H2,(H,8,9);1H/t4-,5+;/m0./s1
- InChI Key: JYDJHYGBXSCMJL-UYXJWNHNSA-N
- SMILES: Cl.OC([C@H]1C=C[C@H](C1)N)=O
Computed Properties
- Exact Mass: 163.0400063g/mol
- Monoisotopic Mass: 163.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Boiling Point: 266.6 °C at 760 mmHg
- Flash Point: 115 °C
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127045-1g |
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride |
130931-85-0 | 95% | 1g |
$282 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VB950-50mg |
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride |
130931-85-0 | 98% | 50mg |
148.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VB950-200mg |
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride |
130931-85-0 | 98% | 200mg |
276.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R69070-1g |
(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid hydrochloride |
130931-85-0 | 1g |
¥776.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R69070-250mg |
(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid hydrochloride |
130931-85-0 | 250mg |
¥386.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R69070-100mg |
(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid hydrochloride |
130931-85-0 | 100mg |
¥236.0 | 2021-09-04 | ||
| Chemenu | CM127045-5g |
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride |
130931-85-0 | 95% | 5g |
$361 | 2024-08-02 | |
| Chemenu | CM127045-1g |
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride |
130931-85-0 | 95% | 1g |
$94 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1040772-1g |
2-Cyclopentene-1-carboxylic acid, 4-amino-, hydrochloride (1:1), (1R,4S)- |
130931-85-0 | 97% | 1g |
$135 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1040772-5g |
2-Cyclopentene-1-carboxylic acid, 4-amino-, hydrochloride (1:1), (1R,4S)- |
130931-85-0 | 97% | 5g |
$340 | 2024-06-08 |
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride
Compound CAS No. 130931-85-0: (1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic Acid Hydrochloride
(1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic acid hydrochloride, also known by its CAS number CAS No. 130931-85-0, is a biologically active compound with significant potential in various fields of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and promising applications in drug development. Recent studies have highlighted its role in modulating cellular processes, making it a subject of interest for researchers exploring novel therapeutic agents.
The compound's structure consists of a cyclopentene ring with an amino group at the 4-position and a carboxylic acid group at the 1-position. The stereochemistry of the molecule, specifically the (1R,4S) configuration, plays a crucial role in determining its biological activity. This configuration ensures optimal interaction with target proteins, enhancing its efficacy in cellular assays. The hydrochloride salt form further stabilizes the compound, making it suitable for pharmacological studies.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic acid hydrochloride. Researchers have developed scalable methods that utilize asymmetric catalysis to achieve high enantiomeric excess, ensuring the production of pure enantiomers required for biological testing. These methods have significantly reduced the cost and time associated with large-scale synthesis, paving the way for its potential commercialization.
In terms of pharmacological activity, this compound has shown remarkable promise in modulating ion channels and receptors involved in pain signaling pathways. Preclinical studies have demonstrated its ability to inhibit voltage-gated sodium channels, which are key players in neuropathic pain conditions. Furthermore, its selectivity towards these targets minimizes off-target effects, reducing the likelihood of adverse reactions.
The application of CAS No. 130931-85-0 extends beyond pain management. Emerging research suggests its potential as a neuroprotective agent in conditions such as Alzheimer's disease and stroke. By targeting specific pathways involved in neuroinflammation and oxidative stress, this compound exhibits protective effects on neuronal cells under experimental models of neurodegenerative diseases.
Another area where this compound has shown potential is in the development of anti-cancer therapies. Studies have revealed its ability to induce apoptosis in cancer cells by modulating mitochondrial function and disrupting cell cycle progression. Its selective cytotoxicity towards cancer cells compared to normal cells highlights its potential as a targeted therapeutic agent.
The versatility of (1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic acid hydrochloride is further underscored by its use as a building block in medicinal chemistry. Its unique structure allows for easy functionalization, enabling researchers to explore a wide range of analogs with enhanced pharmacokinetic properties and improved bioavailability.
In conclusion, CAS No. 130931-85-0 represents a significant advancement in the field of chemical biology. Its unique structure, coupled with promising biological activities across multiple therapeutic areas, positions it as a valuable tool for drug discovery and development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in addressing unmet medical needs.
130931-85-0 ((1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride) Related Products
- 168471-40-7((-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid)
- 122022-92-8(cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride)
- 134003-04-6((1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid)
- 130931-84-9((1S,4R)-4-Amino-2-cyclopenten-1-carboxylic Acid Hydrochloride)
- 102679-78-7((1R,4R)-4-Aminocyclopent-2-enecarboxylic acid)
- 134234-04-1((1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid)
- 80573-72-4(3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-)
- 77745-25-6((1S,4R)-Methyl-4-aminocyclopentyl-2-enecarboxylate Hydrochloride)
- 102579-71-5((-)-(1S,4R)-4-AMINOCYCLOPENT-2-ENECARBOXYLIC ACID)
- 426226-35-9(methyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate;hydrochloride)